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Compound Name:

triazine-2,4-diamine
CAS No.: 634165-96-1

Cat. No.: B1275316

Get Quote
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An Important Note on Chemical Identity: Initial research indicates a lack of publicly available
solubility data for the specific compound 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-
diamine. However, extensive data exists for the structurally similar and widely studied
insecticide, Cyromazine (N-cyclopropyl-1,3,5-triazine-2,4,6-triamine). This guide will focus on
the solubility of Cyromazine, providing a robust framework for researchers and professionals
working with related chemical structures. The principles and methodologies discussed herein
offer a valuable starting point for investigating the solubility of 6-cyclopropyl-N,N-dimethyl-
1,3,5-triazine-2,4-diamine.

Introduction: The Critical Role of Solubility in
Application and Development

Cyromazine is a triazine-based insect growth regulator renowned for its efficacy against
dipteran larvae.[1][2][3] Its mode of action involves disrupting the molting and pupation
processes of insects.[3] The solubility of an active pharmaceutical ingredient (API) or an
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agricultural chemical like Cyromazine is a cornerstone of its formulation, delivery, and ultimate
bioavailability. Understanding its behavior in various organic solvents is paramount for:

o Formulation Development: Creating stable and effective solutions, suspensions, or
emulsifiable concentrates.[4][5]

» Analytical Method Development: Establishing reliable quantification techniques using
methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-
Mass Spectrometry (GC-MS).[6][7]

 Purification and Crystallization: Optimizing processes for isolating the pure compound during
manufacturing.[8]

» Toxicological and Environmental Fate Studies: Assessing the compound's distribution and
persistence in different matrices.

This guide provides a comprehensive overview of the solubility of Cyromazine in organic
solvents, underpinned by its physicochemical properties and established analytical
methodologies.

Physicochemical Properties Governing Solubility

The solubility of a compound is intrinsically linked to its molecular structure. Key properties of
Cyromazine that dictate its interaction with organic solvents include:
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Property Value Source
Molecular Formula CeH1oNe [O1[10][11]
Molecular Weight 166.19 g/mol [10][12]
Melting Point 219-222 °C [1][13]
pKa 5.2 (moderately basic) [14][15]
logP (Octanol-Water Partition

Coefficient) -0.061 at 25°C [15]
Hydrogen Bond Donors 3 9]
Hydrogen Bond Acceptors 6 9]

Cyromazine's low logP value indicates its relatively hydrophilic nature, which explains its
moderate solubility in water.[9][14][15] The presence of multiple nitrogen atoms and amino
groups allows for significant hydrogen bonding, both as a donor and an acceptor.[9] This
characteristic is a primary determinant of its solubility in protic and polar aprotic solvents.

Quantitative Solubility of Cyromazine in Organic
Solvents

The following table summarizes the available quantitative data for the solubility of Cyromazine
in a range of organic solvents. It is important to note that solubility can be temperature-
dependent.
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Solvent Solubility (g/kg) at 20°C Solvent Type
Methanol 22 Polar Protic
Isopropanol 25 Polar Protic
Acetone 1.7 Polar Aprotic
n-Octanol 1.2 Polar Protic
Dichloromethane 0.25 Polar Aprotic
Toluene 0.015 Non-polar
Hexane 0.0002 Non-polar

Source: PubChem CID 47866[9]
Qualitative data also indicates solubility in Dimethyl Sulfoxide (DMSO).[12]
Interpretation of Solubility Data:

The data clearly demonstrates that Cyromazine's solubility is highest in polar protic solvents
like methanol, which can engage in hydrogen bonding with the triazine rings and amino groups.
Its solubility decreases significantly in less polar and non-polar solvents. This trend is
consistent with the "like dissolves like" principle, where the polar nature of Cyromazine favors
interaction with polar solvent molecules.

Experimental Determination of Solubility: A
Validated Protocol

For researchers seeking to determine the solubility of Cyromazine or its analogues in novel
solvent systems, the following protocol outlines a reliable and self-validating approach.

Principle: The Isothermal Shake-Flask Method

This widely accepted method involves creating a saturated solution of the compound at a
constant temperature and then quantifying the concentration of the dissolved solute in the
supernatant.
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Materials and Equipment

o Analytical balance (£ 0.1 mg)

 Vials with screw caps

o Constant temperature orbital shaker or water bath
e Centrifuge

o Calibrated pipettes

e HPLC system with a UV detector

e Syringe filters (0.22 pum)

o Volumetric flasks

Step-by-Step Methodology

o Preparation of a Saturated Solution:

o Add an excess amount of Cyromazine to a vial containing a known volume of the desired
organic solvent. The excess solid is crucial to ensure saturation.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C) and agitate
for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

» Phase Separation:

o After the equilibration period, allow the vials to stand undisturbed at the same constant
temperature for a short period to allow the undissolved solid to settle.

o Centrifuge the vials at a high speed to pellet the remaining solid.

o Sample Collection and Dilution:
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o Carefully withdraw an aliquot of the clear supernatant using a calibrated pipette.

o Immediately filter the aliquot through a 0.22 pum syringe filter to remove any remaining
micro-particulates.

o Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase of
the analytical method) to a concentration within the calibration range of the analytical
instrument.

o Quantification by HPLC-UV:
o Prepare a series of calibration standards of known Cyromazine concentrations.

o Analyze the standards and the diluted sample using a validated HPLC-UV method. A
common detection wavelength is 214 nm or 230 nm.[6][7]

o Construct a calibration curve by plotting the peak area versus the concentration of the
standards.

o Determine the concentration of Cyromazine in the diluted sample from the calibration
curve.

» Calculation of Solubility:

o Calculate the original concentration in the saturated supernatant, accounting for the
dilution factor.

o Express the solubility in appropriate units, such as g/L or mg/mL.

Experimental Workflow Diagram
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Caption: Isothermal shake-flask solubility determination workflow.

Conclusion: From Data to Application

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1275316/docs?utm_src=pdf-body-img#navigating-the-solubility-landscape-of-cyclopropyl-diamino-s-triazines-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The solubility of Cyromazine in organic solvents is well-characterized, showing a strong

dependence on solvent polarity and hydrogen bonding capacity. While direct data for 6-

cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not readily available, the information

and methodologies presented for Cyromazine provide a robust foundation for researchers. By

understanding the physicochemical drivers of solubility and employing validated experimental

protocols, scientists and drug development professionals can effectively navigate the

challenges of formulation, analysis, and purification for this important class of triazine

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Solubility Landscape of Cyclopropyl-
Diamino-s-Triazines: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275316/docs#navigating-the-solubility-landscape-
of-cyclopropyl-diamino-s-triazines-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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